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The table below summarizes key experimental findings on repellency and Complete Protection Time (CPT)

from a 2021 study [1] [2].

Test Test Organisms &
Veratraldehyde DEET o

Parameter Conditions

Repellency Similar to 10% DEET Baseline for Laboratory tests on

(10% conc.) against C. pipiens and A. comparison [1]. mosquitoes (Aedes
albopictus; better than albopictus, Culex pipiens
DEET against H. pallens) and tick nymphs
longicornis ticks [1]. (Haemaphysalis longicornis)

[1].
Repellency 10% veratraldehyde 20% DEET solution [1].
(Solution) solution comparable to

20% DEET against two
mosquito species [1].

Complete WJ-1041 formulation (10%  10% DEET showed
Protection veratraldehyde) showed similar CPT values to
Time (CPT) similar CPT values to 10% the 10%

DEET [1]. veratraldehyde

formulation [1].
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Experimental Protocols and Testing Methods

The comparative data was generated using standardized repellency testing methodologies. Here are the

details for the key experiments cited.

Arm-in-Cage Test against Mosquitoes

This method is a standard laboratory bioassay for evaluating contact repellents on skin [3] [4].

e Purpose: To measure the complete protection time (CPT) and repellency of a substance applied
directly to skin [1] [5].
e Procedure:
o Mosquito Preparation: 200 female mosquitoes (5-10 days old, never blood-fed) are placed in
a test cage and starved of sugar for 12 hours before the test [5].
o Volunteer Preparation: A volunteer's arm is cleaned with unscented soap and water. A precise
amount of repellent (e.g., 1.5 mL) is evenly applied to a defined area of the forearm [1] [5].
o Biting Rate Baseline: The untreated arm is inserted into the cage for 3 minutes to confirm a
minimum landing/biting rate (e.g., at least 10 landings) [5].
o Testing: The treated arm is inserted into the cage for 3 minutes at set intervals (e.g., hourly).
The number of mosquitoes that land or bite is recorded [1] [5].
o Data Analysis: Repellency (%) is calculatedas [ (C - T) / C] x 100, where C is bites on the
control arm and T is bites on the treated arm. CPT is the time until the first confirmed bite occurs on
the treated arm [5].

Filter Paper Test against Ticks

This method is used to evaluate repellency in a non-animal system, often for ticks [1].

e Purpose: To assess the spatial and contact repellency of a compound against ticks [1].
e Procedure:
o Afilter paper is treated with a specific concentration of the test compound.
o Ticks are introduced into the apparatus, which may be a tube, petri dish, or chamber containing
the treated paper.
o The location and behavior of the ticks (e.g., movement away from the treated paper) are
observed and recorded over a specific period [1].
e Data Analysis: Repellency is determined by the number of ticks avoiding the treated area compared
to a solvent-treated control [1].
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Properties and Safety Profile

o Veratraldehyde Profile: Also known as 3,4-dimethoxybenzaldehyde, it is a natural compound found
in plants like raspberry, ginger, and peppermint. It is used as a food additive and flavoring agent due
to its pleasant woody, vanilla-like fragrance [1] [6]. The study noted that its absorption through the
skin was minimal, with no significant differences in pharmacokinetic parameters observed in rat blood
samples compared to the control group [1].

o DEET Safety Context: A 2020 population-based study found no significant correlation between
DEET metabolite levels and biomarkers of systemic inflammation, liver, kidney, or immune function in
humans [7]. The EPA reassessed DEET in 2014 and did not identify sufficient evidence of risks of
concern to human health when used as directed [7].
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Interpretation Guide for Professionals

¢ Concentration Matters: The data shows that a 10% veratraldehyde formulation performed similarly
to a 10% DEET formulation. This suggests veratraldehyde could offer a comparable level of
protection at similar concentrations, which is a key finding for formulation development [1].

e Spectrum of Activity: Veratraldehyde appeared to be particularly effective against ticks (H.
longicornis), outperforming DEET in the tested scenario. This highlights its potential as a specialized
or broad-spectrum repellent agent [1].

¢ Natural Origin vs. Efficacy: While veratraldehyde is a naturally derived compound, the data
demonstrates it can achieve efficacy on par with a leading synthetic repellent. This is a significant
point for marketing to consumers who prefer "natural” products without compromising performance [1]

[6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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deet-repellent-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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